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Compound of Interest

Compound Name: 5-Amino-2-methylphenol

CAS No.: 2835-95-2

Cat. No.: B1213058

Get Quote

An In-depth Examination of the Structure, Properties, and Applications of a Key Chemical

Intermediate

Introduction
5-Amino-2-methylphenol (CAS No. 2835-95-2), also known as 5-amino-o-cresol, is an

aromatic organic compound of significant interest in various fields of chemical synthesis.[1][2]

Its unique structure, featuring a phenol ring substituted with both an amino (-NH₂) and a methyl

(-CH₃) group, imparts a versatile reactivity profile. This makes it a valuable intermediate in the

synthesis of a wide range of products, including dyes, pharmaceuticals, and advanced

materials.[2][3][4] This guide provides a detailed overview of its chemical and physical

properties, synthesis, reactivity, and key applications, with a focus on its role in drug

development and research.

Molecular Structure and Identification
5-Amino-2-methylphenol possesses a benzene ring with three substituents: a hydroxyl group

(-OH) at position 1, a methyl group (-CH₃) at position 2, and an amino group (-NH₂) at position

5. This specific arrangement of functional groups is crucial to its chemical behavior.
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Key identifiers for this compound include:

IUPAC Name: 5-amino-2-methylphenol[1]

CAS Number: 2835-95-2[5]

Molecular Formula: C₇H₉NO[6]

SMILES: Cc1ccc(N)cc1O[5][6]

InChI: 1S/C7H9NO/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,8H2,1H3[5]

Physicochemical and Spectroscopic Properties
The physical and chemical properties of 5-Amino-2-methylphenol are well-documented,

making it a reliable component in synthetic chemistry. It typically appears as a beige, pale

brown, or off-white crystalline powder.[1][3]

Table 1: Physicochemical Properties of 5-Amino-2-
methylphenol

Property Value Source(s)

Molecular Weight 123.15 g/mol [1][5]

Melting Point 160-162 °C [3][5][6]

Boiling Point 268.6 ± 20.0 °C at 760 mmHg [6]

Density 1.2 ± 0.1 g/cm³ [6]

Water Solubility 4.11 g/L at 20°C [3]

Solubility
Soluble in hot water, ethanol,

and ether.[2][3]
[2][3]

LogP 0.53 - 0.80 [3][6]

pKa 10.36 ± 0.10 (Predicted) [3]
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Spectroscopic data is essential for the identification and characterization of 5-Amino-2-
methylphenol. Mass spectrometry data for this compound is available in public databases,

which can be used for its identification in complex mixtures.[1][7]

Synthesis and Manufacturing
The synthesis of 5-Amino-2-methylphenol can be achieved through various methods. A

common industrial approach involves the nitration of o-cresol, followed by a reduction of the

resulting nitro group to an amine.[4]

Another documented laboratory synthesis involves the hydrogenolysis of 5-acetamido-2-[(N,N-

dimethylamino)methyl]phenol.[8] This process utilizes a palladium on activated carbon (Pd/C)

catalyst under a hydrogen atmosphere.[8] The reaction is performed in a potassium hydroxide

solution and yields the final product after filtration and pH adjustment.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-technical-guide-for-scientific-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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